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Compound of Interest

Compound Name: OICR12694 TFA

Cat. No.: B13923551

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of stock solutions of
OICR12694 trifluoroacetate (TFA) salt, a potent and selective B-cell ymphoma 6 (BCL6)
inhibitor. Adherence to these guidelines is crucial for ensuring the accuracy and reproducibility
of experimental results.

Introduction

OICR12694 (also known as JNJ-65234637) is an orally active small molecule inhibitor of the
BCL6 transcriptional repressor, a key therapeutic target in certain hematological malignancies,
particularly diffuse large B-cell lymphoma (DLBCL).[1][2][3][4][5] For in vitro and in vivo studies,
the compound is often supplied as a trifluoroacetic acid (TFA) salt. Proper preparation of stock
solutions is the first critical step in any experiment to ensure the integrity and accurate
concentration of the active compound. These notes provide a comprehensive guide to
preparing, storing, and handling OICR12694 TFA stock solutions.

Quantitative Data Summary

For ease of reference and calculation, the key quantitative data for OICR12694 and its TFA salt
are summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b13923551?utm_src=pdf-interest
https://www.researchgate.net/publication/316690999_Discovery_of_a_B-Cell_Lymphoma_6_Protein-Protein_Interaction_Inhibitor_by_a_Biophysics-Driven_Fragment-Based_Approach
https://www.probechem.com/products_OICR12694.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9923840/
https://www.amsbio.com/oicr12694-tfa-ams-t75105-5-mg
https://pubmed.ncbi.nlm.nih.gov/36793435/
https://www.benchchem.com/product/b13923551?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13923551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Property Value Source

OICR12694 (Free Base)

Molecular Formula C29H28CIF3NsOa4 [6]

Molecular Weight 645.04 g/mol [2][6]

Trifluoroacetic Acid (TFA)

Molecular Formula C2HF302

Molecular Weight 114.02 g/mol

OICR12694 TFA Salt

Molecular Weight (1:1 salt) 759.06 g/mol Calculated

Solubility & Storage

Recommended Solvent Dimethyl sulfoxide (DMSO) [2][6]
Solubility in DMSO >10 mM [2]
Powder Storage 2 years at -20°C [6]
Stock Solution Storage (in 2 weeks at 4°C; 6 months at 6]
DMSO) -80°C

Experimental Protocol: Preparation of a 10 mM
OICR12694 TFA Stock Solution in DMSO

This protocol details the steps for preparing a 10 mM stock solution of OICR12694 TFA in
DMSO.

Materials:
e OICR12694 TFA salt powder
e Anhydrous/molecular sieve-dried Dimethyl sulfoxide (DMSO)

e Microcentrifuge tubes or amber glass vials
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Calibrated analytical balance
Calibrated micropipettes
Vortex mixer

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant
gloves

Procedure:

Equilibration: Before opening, allow the vial of OICR12694 TFA powder to equilibrate to
room temperature for at least 30 minutes. This prevents condensation of moisture onto the
hygroscopic powder.

Weighing: In a fume hood, carefully weigh out the desired amount of OICR12694 TFA
powder using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM
stock solution, weigh out 0.759 mg of OICR12694 TFA (assuming a 1:1 salt).

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the
weighed powder. For a 10 mM solution with 0.759 mg of compound, add 100 puL of DMSO.

Dissolution: Tightly cap the vial and vortex thoroughly until the powder is completely
dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.
Visually inspect the solution to ensure there are no undissolved particulates.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes in microcentrifuge tubes or amber glass vials. Store the aliquots
at -80°C for long-term storage (up to 6 months) or at 4°C for short-term use (up to 2 weeks).

[6]

Visualizations

Experimental Workflow for OICR12694 TFA Stock Solution Preparation
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Workflow for Preparing OICR12694 TFA Stock Solution
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Caption: A flowchart outlining the key steps for preparing OICR12694 TFA stock solutions.
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Signaling Pathway Context: BCL6 Inhibition

Simplified BCL6 Signaling Pathway Inhibition
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Caption: Diagram showing OICR12694 inhibiting the BCL6 co-repressor interaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Preparing
OICR12694 TFA Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13923551#preparing-oicr12694-tfa-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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